Cas no 2138191-05-4 (2-Thiazolemethanamine, 5-(1-ethyl-1H-imidazol-2-yl)-4-methyl-)

• Product Name: 2-Thiazolemethanamine, 5-(1-ethyl-1H-imidazol-2-yl)-4-methyl-
• CAS No: 2138191-05-4
• MF: C₁₀H₁₄N₄S
• MW: 222.309959888458
• CID: 5280305
• Update Time: 2025-07-23

2-Thiazolemethanamine, 5-(1-ethyl-1H-imidazol-2-yl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolemethanamine, 5-(1-ethyl-1H-imidazol-2-yl)-4-methyl-

• Inchi： 1S/C10H14N4S/c1-3-14-5-4-12-10(14)9-7(2)13-8(6-11)15-9/h4-5H,3,6,11H2,1-2H3
• InChI Key： WJGSWNMWKJSWAV-UHFFFAOYSA-N
• SMILES： S1C(C2N(CC)C=CN=2)=C(C)N=C1CN

Additional information on 2-Thiazolemethanamine, 5-(1-ethyl-1H-imidazol-2-yl)-4-methyl-

Introduction to 2-Thiazolemethanamine, 5-(1-ethyl-1H-imidazol-2-yl)-4-methyl- (CAS No. 2138191-05-4)

The compound 2-Thiazolemethanamine, 5-(1-ethyl-1H-imidazol-2-yl)-4-methyl-, identified by its CAS number 2138191-05-4, is a structurally fascinating molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound combines the unique properties of thiazole and imidazole moieties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound features a thiazole ring substituted at the 5-position with a 1-ethyl-1H-imidazol-2-yl group, while the 4-position of the thiazole ring is methylated. This specific arrangement of functional groups imparts distinct chemical and biological properties that make it an intriguing subject for synthetic chemists and biologists alike. The presence of both thiazole and imidazole rings suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for developing novel therapeutic agents.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential applications in medicine. Thiazole derivatives, in particular, have shown promise as antimicrobial, anti-inflammatory, and anticancer agents. The compound 2-Thiazolemethanamine, 5-(1-ethyl-1H-imidazol-2-yl)-4-methyl, with its unique structural features, may exhibit similar properties or even novel ones that have not yet been fully explored.

One of the most exciting aspects of this compound is its potential as a scaffold for drug design. By modifying the substituents on the thiazole and imidazole rings, chemists can fine-tune the biological activity of the molecule. For instance, the 1-ethyl-1H-imidazol-2-yl group could serve as a linker to connect different pharmacophores, enhancing the molecule's ability to interact with biological targets. Additionally, the methyl group at the 4-position of the thiazole ring could be used to modulate solubility and metabolic stability, making it more suitable for therapeutic applications.

Recent studies have demonstrated that thiazole-based compounds can inhibit various enzymes involved in pathogenic processes. For example, some thiazole derivatives have been shown to inhibit bacterial enzymes like dihydrofolate reductase (DHFR), which is essential for bacterial proliferation. The compound 2-Thiazolemethanamine, 5-(1-ethyl-1H-imidazol-2-yl)-4-methyl may exhibit similar inhibitory effects on bacterial enzymes or even target other pathogens. This potential makes it an attractive candidate for developing new antibiotics or antifungal agents.

Moreover, thiazole and imidazole derivatives have been explored for their anticancer properties. These compounds can interfere with cancer cell proliferation by inhibiting key signaling pathways or by inducing apoptosis. The structural features of 2-Thiazolemethanamine, 5-(1-ethyl-1H-imidazol-2-yl)-4-methyl suggest that it may be able to interact with cancer-related proteins or enzymes, thereby suppressing tumor growth. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications in oncology.

The synthesis of this compound presents an interesting challenge for synthetic chemists. The presence of both thiazole and imidazole rings requires careful consideration of reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it possible to construct complex heterocyclic structures more efficiently than ever before. Techniques such as transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have greatly facilitated the preparation of such molecules.

In conclusion, 2-Thiazolemethanamine, 5-(1-ethyl-1H-imidazol-2-yl)-4-methyl (CAS No. 2138191-05-4) is a structurally unique and biologically promising compound that warrants further investigation. Its potential applications in drug discovery span across multiple therapeutic areas, including antimicrobial and anticancer therapies. As research continues to uncover new insights into its properties and mechanisms of action, this compound holds great promise for contributing to the development of novel therapeutic agents that can address unmet medical needs.